Cas no 41110-27-4 (2-5-Pyrazinedicarboxamide)

2-5-Pyrazinedicarboxamide is a heterocyclic organic compound featuring a pyrazine core with two carboxamide functional groups at the 2 and 5 positions. This structure imparts unique reactivity and binding properties, making it valuable in pharmaceutical and agrochemical research. Its rigid aromatic framework enhances molecular stability, while the carboxamide groups facilitate hydrogen bonding interactions, useful in drug design and crystal engineering. The compound serves as a versatile intermediate in synthesizing bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents. Its well-defined chemical properties and compatibility with further functionalization make it a reliable building block for medicinal chemistry and material science applications.
2-5-Pyrazinedicarboxamide structure
2-5-Pyrazinedicarboxamide structure
Product Name:2-5-Pyrazinedicarboxamide
CAS No:41110-27-4
MF:C6H6N4O2
MW:166.13744020462
MDL:MFCD01236722
CID:835450
PubChem ID:14726136
Update Time:2025-06-07

2-5-Pyrazinedicarboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-5-Pyrazinedicarboxamide
    • pyrazine-2,5-Dicarboxamide
    • 2,5-Pyrazinedicarboxamide
    • Pyrazin-2,5-dicarbamid
    • Pyrazin-2,5-dicarbonsaeureamid
    • pyrazine-2,5-diamide
    • pyrazine-2,5-dicarboxylic acid diamide
    • 41110-27-4
    • AKOS015854431
    • DB-027816
    • SCHEMBL2635320
    • DTXSID80563380
    • TS-00135
    • CS-M0628
    • MDL: MFCD01236722
    • Inchi: 1S/C6H6N4O2/c7-5(11)3-1-9-4(2-10-3)6(8)12/h1-2H,(H2,7,11)(H2,8,12)
    • InChI Key: CLLHVSIBXXMHJI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC(C(N)=O)=CN=1)N

Computed Properties

  • Exact Mass: 166.04900
  • Monoisotopic Mass: 166.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.466±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: >300 ºC
  • Solubility: Soluble (100 g/l) (25 º C),
  • PSA: 111.96000
  • LogP: 0.07500

2-5-Pyrazinedicarboxamide Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-5-Pyrazinedicarboxamide Pricemore >>

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